2-Amino-1-hydroxyoctadecan-3-one
2-Amino-1-hydroxyoctadecan-3-one
3-dehydrosphinganine is a 2-amino-1-hydroxyoctadecan-3-one that has S-configuration. It has a role as a mouse metabolite. It is functionally related to a sphinganine. It is a conjugate base of a 3-dehydrosphinganinium(1+).
3-Dehydrosphinganine is a natural product found in Homo sapiens, Euglena gracilis, and Trypanosoma brucei with data available.
3-Dehydrosphinganine is a metabolite found in or produced by Saccharomyces cerevisiae.
3-Dehydrosphinganine is a natural product found in Homo sapiens, Euglena gracilis, and Trypanosoma brucei with data available.
3-Dehydrosphinganine is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
16105-69-4
VCID:
VC21058763
InChI:
InChI=1S/C18H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)17(19)16-20/h17,20H,2-16,19H2,1H3/t17-/m0/s1
SMILES:
CCCCCCCCCCCCCCCC(=O)C(CO)N
Molecular Formula:
C18H37NO2
Molecular Weight:
299.5 g/mol
2-Amino-1-hydroxyoctadecan-3-one
CAS No.: 16105-69-4
Cat. No.: VC21058763
Molecular Formula: C18H37NO2
Molecular Weight: 299.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-dehydrosphinganine is a 2-amino-1-hydroxyoctadecan-3-one that has S-configuration. It has a role as a mouse metabolite. It is functionally related to a sphinganine. It is a conjugate base of a 3-dehydrosphinganinium(1+). 3-Dehydrosphinganine is a natural product found in Homo sapiens, Euglena gracilis, and Trypanosoma brucei with data available. 3-Dehydrosphinganine is a metabolite found in or produced by Saccharomyces cerevisiae. |
|---|---|
| CAS No. | 16105-69-4 |
| Molecular Formula | C18H37NO2 |
| Molecular Weight | 299.5 g/mol |
| IUPAC Name | (2S)-2-amino-1-hydroxyoctadecan-3-one |
| Standard InChI | InChI=1S/C18H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)17(19)16-20/h17,20H,2-16,19H2,1H3/t17-/m0/s1 |
| Standard InChI Key | KBUNOSOGGAARKZ-KRWDZBQOSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCC(=O)[C@H](CO)N |
| SMILES | CCCCCCCCCCCCCCCC(=O)C(CO)N |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)C(CO)N |
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